![molecular formula C21H24N4O5S B257521 5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B257521.png)
5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one
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Overview
Description
The chemical compound, 5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BDBM13 and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
BDBM13 has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. BDBM13 has been tested in vitro and in vivo for its efficacy against various types of cancer, including breast, lung, and prostate cancer. It has also been shown to inhibit the replication of HIV and other viruses.
Mechanism of Action
The mechanism of action of BDBM13 is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer progression. BDBM13 has been shown to inhibit the activity of the enzyme COX-2, which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
BDBM13 has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress. BDBM13 has been shown to have a low toxicity profile and is well tolerated in animal models.
Advantages and Limitations for Lab Experiments
BDBM13 has several advantages for lab experiments. It has a high purity and is readily available. It has a low toxicity profile and is well tolerated in animal models. However, BDBM13 has some limitations. It has poor solubility in water, which can limit its use in certain experiments. It also has a short half-life, which can limit its effectiveness in vivo.
Future Directions
For research on BDBM13 include the development of more potent and selective analogs, investigation of its mechanism of action, and exploration of its potential applications in the treatment of other diseases.
Synthesis Methods
The synthesis of BDBM13 involves the reaction of 1,3-dimethyl-2-thiourea with 4-(1,3-benzodioxol-5-ylmethyl)piperazine in the presence of sodium hydroxide. The resulting product is then treated with 4-chlorobenzenesulfonyl chloride and potassium carbonate to obtain the final product, BDBM13. The synthesis method has been optimized to achieve high yields and purity of the compound.
properties
Molecular Formula |
C21H24N4O5S |
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Molecular Weight |
444.5 g/mol |
IUPAC Name |
5-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]sulfonyl-1,3-dimethylbenzimidazol-2-one |
InChI |
InChI=1S/C21H24N4O5S/c1-22-17-5-4-16(12-18(17)23(2)21(22)26)31(27,28)25-9-7-24(8-10-25)13-15-3-6-19-20(11-15)30-14-29-19/h3-6,11-12H,7-10,13-14H2,1-2H3 |
InChI Key |
ZYLIDBUUTQKCLH-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5)N(C1=O)C |
Canonical SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5)N(C1=O)C |
Origin of Product |
United States |
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